Cas no 1096-43-1 (Benzenesulfonamide,N-phenyl-N-(phenylmethyl)-)
1096-43-1 structure
Product Name:Benzenesulfonamide,N-phenyl-N-(phenylmethyl)-
CAS No:1096-43-1
MF:C19H17NO2S
MW:323.40878367424
CID:209694
PubChem ID:223605
Update Time:2025-04-19
Benzenesulfonamide,N-phenyl-N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- N-benzyl-benzenesulfonylanilide
- Benzolsulfonsaeure-phenylbenzylamid
- Benzolsulfonyl-benzylanilin
- N-Benzyl-benzolsulfonanilid
- N-Benzyl-N-phenyl-p-benzolsulfonamid
- Oprea1_449817
- AKOS003972767
- 1096-43-1
- NSC11363
- N-phenyl-n-benzyl benzenesulfonamide
- BB 0304029
- SCHEMBL5330652
- NSC-11363
- DTXSID70911255
- n-benzyl-n-phenylbenzenesulfonamide
- Benzenesulfonamide,N-phenyl-N-(phenylmethyl)-
-
- Inchi: 1S/C19H17NO2S/c21-23(22,19-14-8-3-9-15-19)20(18-12-6-2-7-13-18)16-17-10-4-1-5-11-17/h1-15H,16H2
- InChI Key: NWEVQURHUSROFY-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(N(C1C=CC=CC=1)CC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 323.09811
- Monoisotopic Mass: 323.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 37.38
- LogP: 5.16290
Benzenesulfonamide,N-phenyl-N-(phenylmethyl)- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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